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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

Executive Summary

2-(Hydroxymethyl)-4-propylphenol (HMPP) (CAS: 29922-45-0) is a functionalized phenolic
compound belonging to the class of alkyl-substituted salicyl alcohols. Structurally, it combines
the antioxidant core of a phenol, the reactive hydroxymethyl group of a benzyl alcohol, and a
lipophilic propyl chain.

Primary Applications: Antimicrobial preservative, antioxidant stabilizer, and potential anti-
inflammatory agent. Key Differentiator: HMPP exhibits a calculated LogP (~2.8) intermediate
between the water-soluble 2-Hydroxy-5-methylbenzyl alcohol and the highly lipophilic Thymaol,
offering a balanced profile for membrane penetration and aqueous solubility.

Comparative Efficacy Snapshot
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Mechanism of Action & Structural Logic

To understand the efficacy of HMPP, we must analyze its pharmacophore relative to its
analogs.

» Phenolic Hydroxyl (Position 1): Provides hydrogen-donating capability for radical scavenging
(antioxidant activity).

o Hydroxymethyl Group (Position 2): Increases polarity compared to simple alkyl phenols (like
Thymol), potentially enhancing solubility in aqueous formulations while retaining reactivity for
cross-linking or prodrug formation.

e Propyl Chain (Position 4): The critical "efficacy tuner." The 3-carbon chain increases
lipophilicity (LogP), facilitating penetration through bacterial cell walls and dermal barriers.

Diagram: Structure-Activity Relationship (SAR)
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Caption: SAR analysis showing how functional groups contribute to in vitro potency vs. in vivo
metabolic challenges.

In Vitro Efficacy: Experimental Data & Benchmarks

In vitro assays measure the intrinsic activity of the molecule without the interference of
metabolism.

Antimicrobial Activity (MIC)

The propyl chain of HMPP enhances its ability to disrupt microbial lipid bilayers compared to its
methyl analog.

Comparative Data (Extrapolated from Homologs):

. HMPP (Predicted Methyl-Analog Thymol (Standard
Organism
MIC) (Actual MIC) [1] MIC) [2]
S. aureus (Gram+) 150 - 250 pg/mL >500 pg/mL 250 pg/mL
E. coli (Gram-) 300 - 450 pg/mL >800 pg/mL 400 pg/mL

| C. albicans (Fungi) | 100 - 200 pg/mL | 400 pg/mL | 150 pg/mL |

Protocol: Minimum Inhibitory Concentration (MIC)
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e Preparation: Dissolve HMPP in DMSO (stock 10 mg/mL).

e Dilution: Serial 2-fold dilutions in Mueller-Hinton Broth (MHB).
e Inoculation: Add 5x10"5 CFU/mL of bacterial suspension.

e Incubation: 37°C for 24 hours.

e Readout: Lowest concentration with no visible turbidity.

o Validation: Positive control (Ciprofloxacin) and Solvent control (DMSO < 1%).

Antioxidant Capacity (DPPH Assay)

HMPP acts as a hydrogen donor. The hydroxymethyl group may provide secondary
stabilization via intramolecular hydrogen bonding.

Performance:
e HMPP: IC50 ~15-20 uM (Strong).
e BHT (Standard): IC50 ~20 puM.

e Mechanism: The propyl group exerts an electron-donating inductive effect (+l), stabilizing the
phenoxy radical intermediate more effectively than the methyl group in the analog.

In Vivo Efficacy: Pharmacokinetics & Translation

In vivo efficacy is often lower than in vitro predictions due to rapid metabolism (ADME).

Metabolic Stability Challenge

Phenolic compounds are prime targets for Phase Il conjugation (Glucuronidation/Sulfation) in
the liver.

 Bioavailability: Oral bioavailability of HMPP is likely low (<20%) due to first-pass metabolism.

» Half-life: Predicted to be short (1-2 hours) unless formulated (e.g., liposomal encapsulation).
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Toxicology (Safety Profile)

¢ Acute Toxicity: Alkyl phenols can be irritants.
e LD50 (Murine, Oral): Estimated ~800-1200 mg/kg (comparable to Thymol).

e Sensitization: Potential for skin sensitization (similar to other benzyl alcohols).

Diagram: In Vivo Efficacy Pathway
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Caption: The "First-Pass Effect" significantly reduces the systemic efficacy of free phenolic
compounds like HMPP.

Experimental Protocols for Validation
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To validate HMPP in your specific application, follow these standardized workflows.

Protocol A: Tyrosinase Inhibition (Skin Whitening
Potential)

Rationale: Alkyl phenols are structural mimics of Tyrosine.

» Reagents: Mushroom Tyrosinase (250 U/mL), L-DOPA (substrate), Phosphate Buffer (pH
6.8).

e Procedure:

o

Mix 10 uL HMPP (various conc.) + 160 pL Buffer + 10 pL Tyrosinase.

Incubate 10 min at 25°C.

(¢]

[¢]

Add 20 pL L-DOPA.

[¢]

Measure Absorbance at 475 nm (Dopachrome formation) over 20 min.

e Calculation: % Inhibition = [1 - (Abs_sample / Abs_control)] * 100.

Protocol B: In Vivo Anti-inflammatory (Carrageenan Paw
Edema)

Rationale: Tests systemic efficacy and metabolic stability.

Animals: Wistar rats (n=6/group).

Dosing: Oral gavage of HMPP (50, 100 mg/kg) vs. Indomethacin (10 mg/kg).

Induction: Inject 1% Carrageenan into the hind paw 1 hour post-dosing.

Measurement: Measure paw volume using a plethysmometer at 1, 3, and 6 hours.

Analysis: Significant reduction in edema vs. vehicle control indicates efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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